Cas no 61685-58-3 (7-Nonen-2-one, 3,8-dimethyl-4-methylene-)

• Product Name: 7-Nonen-2-one, 3,8-dimethyl-4-methylene-
• CAS No: 61685-58-3
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 470068
• PubChem ID: 71393378
• Update Time: 2025-04-19

7-Nonen-2-one, 3,8-dimethyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• 7-Nonen-2-one, 3,8-dimethyl-4-methylene-
• 3,8-dimethyl-4-methylidenenon-7-en-2-one
• 61685-58-3
• DTXSID70815143

• Inchi： 1S/C12H20O/c1-9(2)7-6-8-10(3)11(4)12(5)13/h7,11H,3,6,8H2,1-2,4-5H3
• InChI Key： HMFYDEYAPKTPLP-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C(=C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07